Cas no 692746-95-5 (benzyl N-(4-chloro-2-nitrophenyl)carbamate)

• Product Name: benzyl N-(4-chloro-2-nitrophenyl)carbamate
• CAS No: 692746-95-5
• MF: C₁₄H₁₁ClN₂O₄
• MW: 306.701142549515
• CID: 4148889
• PubChem ID: 85971142
• Update Time: 2025-09-23

benzyl N-(4-chloro-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-chloro-2-nitrophenyl)-, phenylmethyl ester
• benzyl N-(4-chloro-2-nitrophenyl)carbamate
• EN300-12692561
• 692746-95-5

• Inchi： 1S/C14H11ClN2O4/c15-11-6-7-12(13(8-11)17(19)20)16-14(18)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,18)
• InChI Key： ZQYPFOZUCBOBDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 306.0407345Da
• Monoisotopic Mass: 306.0407345Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.2Ų

Additional information on benzyl N-(4-chloro-2-nitrophenyl)carbamate

Comprehensive Overview of Benzyl N-(4-chloro-2-nitrophenyl)carbamate (CAS No. 692746-95-5)

Benzyl N-(4-chloro-2-nitrophenyl)carbamate (CAS No. 692746-95-5) is a specialized organic compound widely utilized in pharmaceutical intermediates and agrochemical research. Its molecular structure, featuring a benzyl carbamate group attached to a 4-chloro-2-nitrophenyl moiety, makes it a valuable building block in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's unique properties, such as its stability under various conditions and reactivity with nucleophiles, have made it a subject of study in recent years. With the growing demand for high-purity chemical intermediates, Benzyl N-(4-chloro-2-nitrophenyl)carbamate has gained attention in both academic and industrial settings. Its synthesis typically involves the reaction of 4-chloro-2-nitroaniline with benzyl chloroformate, a process that has been optimized for yield and purity.

In the context of current trends, this compound aligns with the search for sustainable synthetic routes and green chemistry practices. Many researchers are exploring eco-friendly alternatives to traditional synthesis methods, and Benzyl N-(4-chloro-2-nitrophenyl)carbamate serves as a model for studying such innovations. Additionally, its potential role in the development of novel bioactive molecules has sparked interest in the pharmaceutical community.

From an analytical perspective, Benzyl N-(4-chloro-2-nitrophenyl)carbamate can be characterized using techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent quality standards required for research and industrial applications. The purity of this material is crucial, especially when used as a precursor in multi-step synthetic pathways.

The compound's structure-activity relationship has been a focus of recent studies, particularly in understanding how modifications to its molecular framework might enhance desired properties. This approach is particularly relevant in the current landscape of precision medicine and targeted drug delivery systems, where molecular specificity is paramount.

Storage and handling of Benzyl N-(4-chloro-2-nitrophenyl)carbamate require standard laboratory precautions. It should be kept in a cool, dry environment, protected from light to maintain stability. These storage conditions are similar to those recommended for many nitroaromatic compounds, ensuring long-term usability for research purposes.

In the broader context of chemical research, this compound represents an important example of how functional group interactions can be manipulated for specific applications. The presence of both electron-withdrawing (nitro and chloro) and electron-donating (carbamate) groups creates interesting electronic properties that researchers can exploit in various synthetic strategies.

Future research directions for Benzyl N-(4-chloro-2-nitrophenyl)carbamate may include exploring its potential in catalysis or as a ligand in coordination chemistry. The compound's versatility makes it a promising candidate for these applications, particularly in developing more efficient synthetic methodologies that align with current industrial sustainability goals.

For researchers sourcing this material, it's important to verify the certificate of analysis and ensure the supplier follows good manufacturing practices. The compound's quality can significantly impact experimental outcomes, especially in sensitive applications like medicinal chemistry or material science research.

The growing body of literature on Benzyl N-(4-chloro-2-nitrophenyl)carbamate reflects its increasing importance in chemical research. As synthetic methodologies continue to evolve, this compound serves as both a valuable tool and a subject of study in understanding more complex molecular interactions and reaction mechanisms.